Cas no 1578-89-8 (3H-Pyrazol-3-one,2,4-dihydro-5-(4-methoxyphenyl)-)

• Product Name: 3H-Pyrazol-3-one,2,4-dihydro-5-(4-methoxyphenyl)-
• CAS No: 1578-89-8
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• CID: 117839
• PubChem ID: 605366
• Update Time: 2025-04-18

3H-Pyrazol-3-one,2,4-dihydro-5-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one,2,4-dihydro-5-(4-methoxyphenyl)-
• 2,4-DIHYDRO-5-(4-METHOXYPHENYL)-3H-PYRAZOL-3-ONE
• 3-(4-methoxyphenyl)-1,4-dihydropyrazol-5-one
• 3-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-5-one
• DTXSID90345538
• 3-(4-Methoxyphenyl)-1H-pyrazol-5(4H)-one
• 1578-89-8
• 3H-Pyrazol-3-one, 2,4-dihydro-5-(4-methoxyphenyl)-
• AKOS002676308
• FT-0692180
• CS-0333983
• 5-(4-Methoxyphenyl)-2,4-dihydro-3H-pyrazol-3-one
• Pyrazol-5(4H)-one, 3-(4-methoxyphenyl)-
• SCHEMBL5560822
• 5-(4-Methoxyphenyl)-2,4-dihydro-3H-pyrazol-3-one #

• Inchi： 1S/C10H10N2O2/c1-14-8-4-2-7(3-5-8)9-6-10(13)12-11-9/h2-5H,6H2,1H3,(H,12,13)
• InChI Key： QOOURZOOVQWRCB-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1CC(NN=1)=O

Computed Properties

• Exact Mass: 190.0743
• Monoisotopic Mass: 190.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 50.7Ų

Experimental Properties

• PSA: 50.69